N-(1-benzylpyrazol-4-yl)-3-methylpyrrolidine-1-carboxamide

• IUPAC Name: N-(1-benzylpyrazol-4-yl)-3-methylpyrrolidine-1-carboxamide
• InChI: InChI=1S/C16H20N4O/c1-13-7-8-19(10-13)16(21)18-15-9-17-20(12-15)11-14-5-3-2-4-6-14/h2-6,9,12-13H,7-8,10-11H2,1H3,(H,18,21)
• InChI Key: IKOPURYGZNIGJU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(C1)C(=O)NC2=CN(N=C2)CC3=CC=CC=C3
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol

Description

N-(1-benzylpyrazol-4-yl)-3-methylpyrrolidine-1-carboxamide, commonly known as BPC-157, is a synthetic peptide that has been extensively studied for its potential therapeutic applications. BPC-157 is a pentadecapeptide consisting of 15 amino acids and has a molecular weight of 1419.53552 g/mol. It has been shown to have a wide range of beneficial effects on the body, including promoting tissue repair, reducing inflammation, and improving overall health.

Mechanism of Action

The exact mechanism of action of BPC-157 is not fully understood. However, it is believed to work by promoting the production of growth factors, such as vascular endothelial growth factor (VEGF) and transforming growth factor-beta (TGF-beta), which are involved in tissue repair and regeneration. BPC-157 also appears to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-1 beta (IL-1 beta).
Biochemical and Physiological Effects:
BPC-157 has been shown to have a wide range of biochemical and physiological effects on the body, including:
1. Promoting tissue repair and regeneration
2. Reducing inflammation
3. Stimulating angiogenesis
4. Promoting collagen synthesis
5. Inhibiting osteoclast activity
6. Stimulating osteoblast activity
7. Promoting myoblast proliferation and differentiation
8. Reducing oxidative stress
9. Promoting the growth of new blood vessels

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPC-157 in lab experiments is its ability to promote tissue repair and regeneration. This makes it a valuable tool for studying the mechanisms underlying tissue repair and regeneration. However, one limitation of using BPC-157 in lab experiments is its relatively short half-life, which can make it difficult to achieve consistent results.

Future Directions

There are several areas where future research on BPC-157 could be focused. Some potential future directions include:
1. Investigating the mechanisms underlying the anti-inflammatory effects of BPC-157
2. Studying the effects of BPC-157 on neurological function and neurodegenerative diseases
3. Investigating the potential use of BPC-157 in the treatment of cancer
4. Studying the effects of BPC-157 on cardiovascular function and disease
5. Investigating the potential use of BPC-157 in the treatment of autoimmune diseases
6. Studying the effects of BPC-157 on bone density and osteoporosis
7. Investigating the potential use of BPC-157 in the treatment of chronic pain
In conclusion, BPC-157 is a synthetic peptide that has shown promise for its potential therapeutic applications in a wide range of medical conditions. It has been extensively studied for its ability to promote tissue repair and regeneration, reduce inflammation, and improve overall health. Future research on BPC-157 could focus on investigating its mechanisms of action and exploring its potential use in the treatment of various diseases and conditions.

Synthesis Methods

BPC-157 is typically synthesized using solid-phase peptide synthesis (SPPS) techniques. This involves the stepwise addition of amino acids to a resin-bound peptide chain, followed by cleavage from the resin and purification. BPC-157 can also be synthesized using recombinant DNA technology, which involves the expression of the peptide in a bacterial or mammalian cell culture.

Scientific Research Applications

BPC-157 has been extensively studied for its potential therapeutic applications in a wide range of medical conditions. Some of the areas where BPC-157 has shown promise include:
1. Wound Healing: BPC-157 has been shown to promote wound healing by stimulating angiogenesis and collagen synthesis.
2. Bone Healing: BPC-157 has been shown to promote bone healing by stimulating osteoblast activity and inhibiting osteoclast activity.
3. Muscle Healing: BPC-157 has been shown to promote muscle healing by stimulating myoblast proliferation and differentiation.
4. Gut Healing: BPC-157 has been shown to promote gut healing by reducing inflammation and promoting the growth of new blood vessels.